BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Bromoacetophenone oxime CAS number and
structure

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Bromoacetophenone oxime
Cat. No.: B16142808
Get Quote
\ J

An In-depth Technical Guide to 4-Bromoacetophenone Oxime

This technical guide provides a comprehensive overview of 4-Bromoacetophenone oxime, a
versatile biochemical reagent and synthetic intermediate. The information is tailored for
researchers, scientists, and professionals in drug development, with a focus on its chemical
properties, synthesis, and potential applications.

Chemical Identity and Structure

4-Bromoacetophenone oxime, also known as 1-(4-bromophenyl)ethanone oxime, is an
organic compound with the molecular formula CsHsBrNO.[1][2][3][4] It is characterized by a
bromine atom on a phenyl ring, which is attached to an ethanone moiety through an oxime
functional group.[2] This compound exists as E and Z stereoisomers, which can be significant
for its pharmacological properties.[5]

Structure:

The general chemical structure of 4-Bromoacetophenone oxime is as follows:
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Stereoisomers: The orientation of the hydroxyl group relative to the substituted phenyl group

defines the E and Z isomers.

o (E)-4-Bromoacetophenone oxime: The hydroxyl group is on the opposite side of the 4-

bromophenyl group.

* (Z2)-4-Bromoacetophenone oxime: The hydroxyl group is on the same side as the 4-

bromophenyl group.

Physicochemical and Spectroscopic Data

The quantitative data for 4-Bromoacetophenone oxime are summarized in the tables below

for easy reference and comparison.

Table 1. Chemical Identifiers and Physical Properties

Property

Value

IUPAC Name

N-[1-(4-
bromophenyl)ethylidene]hydroxylamine[2][4]

Molecular Formula

CsHsBrNO[1][2][3][4]1[6][7]

Molecular Weight 214.06 g/mol [1][2][4][8]
5798-71-0 (for the compound without specified
CAS Number stereochemistry)[4] 59862-55-4 (for the (E)-
isomer)[7] 73744-33-9 (for the (Z)-isomer)[8]
Melting Point 108-110 °CJ[2]
Boiling Point ~259.9 °C at standard atmospheric pressure[2]
AWJIKRPKYUKWTJIX-UHFFFAQOYSA-N[1][2][3]
InChl Key

[4]

Canonical SMILES

CC(=NO)C1=CC=C(C=C1)Br[1][2][3][4][7]

Solubility

Soluble in polar solvents like methanol.[2]

Insoluble in water.[6]
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Table 2: Infrared (IR) Spectroscopic Data

. . Frequency Range Characteristic Peak .
Vibrational Mode o Assighment
(cm—?) Position (cm™?)
O-H Stretch Hydrogen-bonded OH
_ 3115-3300 3220-3290 , _

(Associated) in the oxime group|2]
Non-hydrogen bonded

O-H Stretch (Free) 3500-3600 3550
OH[2]

- Imine group in the
C=N Stretch Not specified 1640

oxime[9]

Experimental Protocols
Synthesis of the Precursor: 4'-Bromoacetophenone

A common method for preparing the precursor, 4'-Bromoacetophenone, is through the Friedel-
Crafts acylation of bromobenzene.[10][11]

Materials:

Bromobenzene

e Anhydrous aluminum chloride

¢ Acetic anhydride or acetyl chloride
o Carbon disulfide (solvent)

e Hydrochloric acid

e Ice

e Benzene or ether (for extraction)

e Calcium chloride (for drying)
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Procedure:

In a three-necked flask equipped with a stirrer, separatory funnel, and reflux condenser,
dissolve bromobenzene in dry carbon disulfide.[10]

Add anhydrous aluminum chloride to the solution.[10]

Heat the mixture to gentle reflux on a steam bath.[10]

Slowly add acetic anhydride to the refluxing mixture.[10]

After the addition is complete, continue refluxing until the evolution of hydrogen chloride gas

ceases.

Distill off the carbon disulfide solvent.[10]

While still warm, pour the reaction mixture slowly into a mixture of ice and hydrochloric acid
with vigorous stirring to decompose the aluminum chloride complex.[10]

Extract the aqueous layer with benzene or ether.[10]

Dry the organic extract with calcium chloride, filter, and remove the solvent by distillation.[10]

Purify the resulting 4'-Bromoacetophenone by vacuum distillation. The product should
crystallize upon cooling.[10]

Synthesis of 4-Bromoacetophenone Oxime

The synthesis of 4-Bromoacetophenone oxime is typically achieved through the reaction of

4'-Bromoacetophenone with hydroxylamine hydrochloride.[2][9]

Materials:

4'-Bromoacetophenone

Hydroxylamine hydrochloride

A base such as sodium acetate or potassium hydroxide[2][9]
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o Ethanol (solvent)

o Water

Procedure:

Dissolve 4'-Bromoacetophenone in ethanol in a round-bottom flask.[2]

» Add hydroxylamine hydrochloride and the base (e.g., sodium acetate) to the solution.[2]

o Heat the mixture under reflux for several hours.[2][9]

o Monitor the reaction for completion using an appropriate analytical technique (e.g., TLC).

e Upon completion, cool the reaction mixture to room temperature.[2]

o Precipitate the product by adding water to the cooled mixture.[2]

e Collect the solid product by filtration and wash with water.

» Purify the crude 4-Bromoacetophenone oxime by recrystallization from a suitable solvent.

Key Reactions and Workflows
Synthesis Workflow

The following diagram illustrates the two-step synthesis process for 4-Bromoacetophenone
oxime, starting from bromobenzene.
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Caption: Synthesis workflow for 4-Bromoacetophenone oxime.

Beckmann Rearrangement

A characteristic reaction of oximes is the Beckmann rearrangement, where the oxime is
converted into an amide under acidic conditions. For 4-Bromoacetophenone oxime, this
rearrangement typically favors the migration of the phenyl group due to its greater migratory
aptitude compared to the methyl group.[2]
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Caption: Beckmann rearrangement of 4-Bromoacetophenone oxime.

Applications and Biological Relevance

4-Bromoacetophenone oxime and its derivatives are valuable in several areas of chemical
and biological research:

e Organic Synthesis: It serves as a crucial intermediate in the synthesis of various
pharmaceuticals and agrochemicals.[2] The oxime functional group can be readily converted
into other functionalities, such as amines through reduction or nitriles via dehydration.[2]

» Coordination Chemistry: The compound can act as a ligand to form metal complexes with
transition metals like copper(ll), nickel(ll), and cobalt(ll).[2] These complexes are
investigated for their unique thermal, electrical, and optical properties.[2]

» Biological Research: Derivatives of 4-Bromoacetophenone oxime have been explored for
their potential therapeutic applications, including antimicrobial properties.[2] The introduction
of an oxime group into natural compounds has been shown to enhance their biological
activity, such as kinase inhibitory and anti-inflammatory effects.[5] It is identified as a
biochemical reagent for life sciences research.[2][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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